Cas no 1095179-01-3 (Rac1 Inhibitor W56)

• Product Name: Rac1 Inhibitor W56
• CAS No: 1095179-01-3
• MF: C₇₄H₁₁₇N₁₉O₂₃S
• MW: 1672.89929652214
• CID: 876844
• PubChem ID: 90488750
• Update Time: 2025-07-15

Rac1 Inhibitor W56 Chemical and Physical Properties

Names and Identifiers

• Rac1 Inhibitor W56
• (3S)-3-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-4-Amino-2-[[(2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[2-[[(2S)-
• S-1095179-01-3
• MVDGKPVNLGLWDTAG
• PD079275
• CHEBI:167451
• 1095179-01-3
• L-methionyl-L-valyl-L-alpha-aspartyl-glycyl-L-lysyl-L-prolyl-L-valyl-L-asparagyl-L-leucyl-glycyl-L-leucyl-L-tryptophyl-L-alpha-aspartyl-L-threonyl-L-alanyl-glycine
• AKOS024456997

• Inchi： 1S/C74H117N19O23S/c1-35(2)25-46(64(106)79-33-55(97)84-47(26-36(3)4)66(108)86-48(27-41-31-78-44-18-13-12-17-42(41)44)67(109)87-51(30-57(100)101)69(111)92-61(40(10)94)73(115)82-39(9)62(104)81-34-58(102)103)85-68(110)49(28-53(77)95)88-72(114)60(38(7)8)91-70(112)52-20-16-23-93(52)74(116)45(19-14-15-22-75)83-54(96)32-80-65(107)50(29-56(98)99)89-71(113)59(37(5)6)90-63(105)43(76)21-24-117-11/h12-13,17-18,31,35-40,43,45-52,59-61,78,94H,14-16,19-30,32-34,75-76H2,1-11H3,(H2,77,95)(H,79,106)(H,80,107)(H,81,104)(H,82,115)(H,83,96)(H,84,97)(H,85,110)(H,86,108)(H,87,109)(H,88,114)(H,89,113)(H,90,105)(H,91,112)(H,92,111)(H,98,99)(H,100,101)(H,102,103)/t39-,40+,43-,45-,46-,47-,48-,49-,50-,51-,52-,59-,60-,61-/m0/s1
• InChI Key： IRORVMNZPUKWEX-YRMQSWGASA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](C(C)C)C(N[C@@H](CC(=O)O)C(NCC(N[C@@H](CCCCN)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(=O)O)=O)C)=O)[C@@H](C)O)=O)CC(=O)O)=O)CC1=CNC2C=CC=CC1=2)=O)CC(C)C)=O)=O)CC(C)C)=O)CC(N)=O)=O)C(C)C)=O)=O)=O)=O)=O)=O)N

Computed Properties

• Exact Mass: 1671.82904223g/mol
• Monoisotopic Mass: 1671.82904223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 117
• Rotatable Bond Count: 52
• Complexity: 3480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.2
• Topological Polar Surface Area: 696Ų

Additional information on Rac1 Inhibitor W56

Comprehensive Overview of Rac1 Inhibitor W56 (CAS No. 1095179-01-3): Mechanism, Applications, and Research Insights

The Rac1 Inhibitor W56 (CAS No. 1095179-01-3) is a highly selective small-molecule compound designed to target the Ras-related C3 botulinum toxin substrate 1 (Rac1), a critical regulator of cytoskeletal dynamics, cell migration, and proliferation. With its unique mechanism of action, this inhibitor has garnered significant attention in biomedical research, particularly in studies related to cancer metastasis, neurological disorders, and inflammatory diseases. Its CAS number, 1095179-01-3, serves as a key identifier for researchers sourcing high-purity reagents for experimental validation.

Recent advancements in Rac1 signaling pathway research have highlighted the pivotal role of Rac1 Inhibitor W56 in modulating cellular responses. The compound binds to Rac1's active site, preventing GTP binding and subsequent activation, thereby inhibiting downstream effectors like PAK1 and WAVE2. This specificity makes it a valuable tool for dissecting Rac1's contributions to tumor invasion and drug resistance, topics frequently searched in academic databases and AI-driven literature reviews.

In cancer research, Rac1 Inhibitor W56 has been explored for its potential to suppress epithelial-mesenchymal transition (EMT), a process linked to metastatic progression. Studies using CAS No. 1095179-01-3 have demonstrated reduced cell motility in breast cancer and glioblastoma models, aligning with growing public interest in precision oncology and targeted therapies. Researchers also investigate its synergy with immune checkpoint inhibitors, addressing the popular query: "Can Rac1 inhibition enhance immunotherapy efficacy?"

Beyond oncology, Rac1 Inhibitor W56 is pivotal in neuroscience, where aberrant Rac1 activity is associated with Alzheimer's disease and spinal cord injury. By blocking Rac1-mediated synaptic dysfunction, the compound offers insights into neurodegeneration mechanisms, a trending topic in biomedical AI discussions. Its application in in vitro and in vivo models underscores its versatility, often cited in protocols shared across platforms like PubMed and ResearchGate.

From a technical standpoint, the stability and solubility of CAS No. 1095179-01-3 are frequently queried by experimentalists. The compound is typically solubilized in DMSO and stored at -20°C, with working concentrations ranging from 5–50 µM, depending on the cell type. Such details are crucial for reproducibility, a major focus in open science initiatives.

In summary, Rac1 Inhibitor W56 (CAS No. 1095179-01-3) bridges fundamental research and therapeutic development, addressing high-demand areas like metastasis inhibition and neuroprotection. Its well-documented specificity and expanding applications ensure its relevance in both literature searches and lab workflows, making it a staple in modern molecular pharmacology.